Cas no 92902-51-7 ( )
structure
Product Name:
CAS No:92902-51-7
MF:C11H15N3O3
MW:237.255102396011
CID:999087
PubChem ID:303031
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 1,1-diethyl-3-(3-nitrophenyl)urea
- 92902-51-7
- AKOS024334365
- NSC190805
- DTXSID90307358
- NSC-190805
-
-
- Inchi: 1S/C11H15N3O3/c1-3-13(4-2)11(15)12-9-6-5-7-10(8-9)14(16)17/h5-8H,3-4H2,1-2H3,(H,12,15)
- InChI Key: MGLQHMGZCTZIJT-UHFFFAOYSA-N
- SMILES: O=C(NC1C=CC=C(C=1)[N+](=O)[O-])N(CC)CC
Computed Properties
- Exact Mass: 237.111
- Monoisotopic Mass: 237.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- Density: 1.241
- Boiling Point: 416.7°C at 760 mmHg
- Flash Point: 205.8°C
- Refractive Index: 1.592
Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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